Cas no 1344910-05-9 ((1R)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-ol)

• Product Name: (1R)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-ol
• CAS No: 1344910-05-9
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• CID: 6563954
• PubChem ID: 78998531
• Update Time: 2025-06-26

(1R)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-ol
• Benzenemethanol, 3-chloro-4,5-dimethoxy-α-methyl-, (αR)-
• (R)-1-(3-Chloro-4,5-dimethoxyphenyl)ethan-1-ol

• Inchi： 1S/C10H13ClO3/c1-6(12)7-4-8(11)10(14-3)9(5-7)13-2/h4-6,12H,1-3H3/t6-/m1/s1
• InChI Key： SVDVSPGNBRTKHY-ZCFIWIBFSA-N
• SMILES： O(C1C(=CC([C@H](O)C)=CC=1OC)Cl)C

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 309.6±42.0 °C(Predicted)
• pka: 13.95±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (1R)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-ol

Comprehensive Overview of (1R)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-ol (CAS No. 1344910-05-9): Properties, Applications, and Industry Insights

The compound (1R)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-ol (CAS No. 1344910-05-9) is a chiral secondary alcohol with significant relevance in pharmaceutical and fine chemical synthesis. Its structural uniqueness, characterized by a chloro-dimethoxy phenyl backbone and an asymmetric carbon center, makes it a valuable intermediate for designing bioactive molecules. This article explores its physicochemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry, AI-driven drug discovery, and sustainable manufacturing.

Chemically, (1R)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-ol exhibits a molecular formula of C₁₀H₁₃ClO₃ and a molar mass of 216.66 g/mol. The presence of electron-donating methoxy groups and an electron-withdrawing chloro substituent creates a polarized aromatic system, influencing its reactivity in nucleophilic additions or catalytic reductions. Researchers frequently highlight its role in stereoselective synthesis, where the (R)-configuration at the chiral center is critical for enantiopure drug development—a topic gaining traction in FDA approval trends for chiral therapeutics.

In pharmaceutical contexts, this compound serves as a precursor for neurologically active agents and anti-inflammatory derivatives. Recent patents disclose its utility in modulating dopamine receptors, aligning with the surge in searches for neurodegenerative disease treatments. Its lipophilic nature enhances blood-brain barrier permeability, a property extensively discussed in CNS drug design forums. Notably, the 3-chloro-4,5-dimethoxy motif is structurally analogous to fragments found in natural alkaloids, sparking interest in biomimetic synthesis approaches.

Synthetic methodologies for CAS 1344910-05-9 often involve asymmetric reduction of corresponding ketones using chiral catalysts like CBS reagents or enzymatic biocatalysis—an area dominating green chemistry discussions. A 2023 study in ACS Sustainable Chemistry emphasized NADH regeneration systems to improve the atom economy of its production. Such innovations respond to industry demands for cost-effective chiral synthesis, a frequently queried term in process chemistry databases.

From an analytical perspective, HPLC chiral separation and X-ray crystallography are pivotal for quality control. The compound’s crystalline properties facilitate polymorph screening—a hot topic in patent litigation strategies. Spectroscopic data (e.g., 1H-NMR singlet at 3.8 ppm for methoxy protons) are widely shared in open-access chemistry platforms, reflecting the collaborative spirit of modern research.

Marketwise, the demand for enantiopure intermediates like (1R)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-ol grows alongside personalized medicine advancements. Suppliers increasingly highlight cGMP compliance and continuous flow synthesis capabilities—keywords with rising SEO traction. Regulatory filings indicate its use in orphan drug pipelines, connecting it to rare disease therapeutics, a sector with exponential Google search growth.

Environmental considerations are equally critical. The compound’s biodegradability profile and eco-toxicity data are now mandatory in REACH dossiers. Computational tools like EpiSuite predict its environmental fate, addressing queries about sustainable API manufacturing. This aligns with the 12 Principles of Green Chemistry, frequently cited in ESG reports of major pharma firms.

In conclusion, CAS 1344910-05-9 exemplifies the intersection of chiral technology and therapeutic innovation. Its versatility in structure-activity relationship studies and compatibility with green synthetic protocols position it as a compound of enduring scientific and industrial value. As AI-based molecular design accelerates, such structurally nuanced intermediates will remain pivotal in small-molecule drug development pipelines worldwide.